Cas no 2229646-61-9 (2-hydroxy-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid
• CAS No: 2229646-61-9
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 6108620
• PubChem ID: 165622324
• Update Time: 2025-10-29

2-hydroxy-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid
• 2229646-61-9
• EN300-1879547
• 2-hydroxy-2-[1-(1-phenylprop-1-en-2-yl)cyclopropyl]acetic acid

• Inchi： 1S/C14H16O3/c1-10(9-11-5-3-2-4-6-11)14(7-8-14)12(15)13(16)17/h2-6,9,12,15H,7-8H2,1H3,(H,16,17)/b10-9-
• InChI Key： QZJUNKNNNGBHNG-KTKRTIGZSA-N
• SMILES： OC(C(=O)O)C1(/C(=C\C2C=CC=CC=2)/C)CC1

Computed Properties

• Exact Mass: 232.109944368g/mol
• Monoisotopic Mass: 232.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid

Introduction to 2-hydroxy-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid (CAS No: 2229646-61-9)

2-hydroxy-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2229646-61-9, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, characterized by its complex structural framework, has garnered attention due to its potential biological activities and its utility in the development of novel therapeutic agents. The compound's structure consists of a cyclopropyl ring substituted with a hydroxyl group and an allylphenyl moiety, which together contribute to its unique chemical and pharmacological properties.

The nomenclature of this compound follows the IUPAC (International Union of Pure and Applied Chemistry) rules, ensuring precision and consistency in chemical communication. The term "2-hydroxy-" indicates the presence of a hydroxyl functional group at the second carbon atom of the cyclopropyl ring, while "1-(1-phenylprop-1-en-2-yl)" describes an allylphenyl substituent attached to the same carbon. This arrangement creates a molecule with potential for diverse interactions with biological targets, making it a valuable scaffold for drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of 2-hydroxy-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid with biological receptors at an unprecedented level of detail. Studies have suggested that the compound's structural features may facilitate binding to specific enzymes or receptors involved in metabolic pathways, inflammation, and other critical biological processes. This has opened up new avenues for investigating its potential as a lead compound in the development of treatments for various diseases.

One of the most intriguing aspects of 2-hydroxy-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid is its ability to modulate biological pathways through selective interaction with molecular targets. Research has indicated that this compound may exhibit inhibitory effects on certain enzymes implicated in oxidative stress and inflammation, which are key factors in conditions such as arthritis, cardiovascular diseases, and neurodegenerative disorders. The allylphenyl moiety, in particular, has been identified as a region that can engage with aromatic residues in protein active sites, potentially leading to potent pharmacological effects.

The synthesis of 2-hydroxy-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid represents a significant challenge due to its complex stereochemistry. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound in sufficient quantities for detailed biological evaluation. Techniques such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation have been employed to construct the cyclopropyl ring and the allylphenyl substituent with high enantioselectivity. These advances have not only improved yield but also enhanced the purity of the final product, ensuring reliable experimental outcomes.

In vitro studies have begun to unravel the pharmacological profile of 2-hydroxy-2-1-(1-phenylprop-1-en-2-yl)cyclopropylacetic acid, revealing promising activities in several disease models. For instance, preliminary data suggest that this compound may inhibit the activity of lipoxygenase enzymes, which are involved in the production of pro-inflammatory mediators. Additionally, its interaction with cytochrome P450 enzymes has been explored, as these enzymes play a crucial role in drug metabolism and detoxification processes. Understanding these interactions is essential for predicting drug efficacy and potential side effects.

The potential therapeutic applications of 2-hydroxy-2-1-(1 phen yl prop 1 en 2 yl) cyclo prop ylacetic acid are vast and varied. Beyond its anti-inflammatory properties, this compound has shown promise in preclinical models as a candidate for treating neurological disorders. The ability of its structure to penetrate the blood-brain barrier and interact with central nervous system receptors makes it an attractive option for developing treatments targeting conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, its structural similarity to known bioactive molecules suggests that it may serve as a valuable scaffold for designing next-generation therapeutics.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. The study of CAS No: 2229646 61 9 exemplifies this collaborative approach, where chemical synthesis is coupled with biological evaluation to identify promising drug candidates. The use of high-throughput screening technologies has accelerated the process by allowing rapid testing of numerous compounds against various biological targets. This high-throughput approach has been instrumental in identifying lead compounds that can be further optimized for clinical use.

As research into CAS No: 2229646 61 9 progresses, new insights into its mechanism of action are likely to emerge. Understanding how this compound interacts with biological systems at the molecular level will be crucial for designing derivatives with improved efficacy and reduced toxicity. Advances in spectroscopic techniques such as NMR (nuclear magnetic resonance) spectroscopy and X-ray crystallography have provided detailed structural information about how CAS No: 2229646 61 9 binds to its targets, offering valuable insights into its pharmacophore。

The future prospects for CAS No: 2229646 61 9 are bright, with ongoing studies aimed at elucidating its full potential as a therapeutic agent. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies and fostering interdisciplinary research, scientists are poised to unlock the therapeutic potential of this intriguing compound.